Cas no 1177347-58-8 ({[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine)

• Product Name: {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine
• CAS No: 1177347-58-8
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 1086374
• PubChem ID: 28063754
• Update Time: 2025-05-30

{[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
• 1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine
• {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine
• {[3-(2-METHOXYETHYL)-1,2,4-OXADIAZOL-5-YL]METHYL}(METHYL)AMINE HYDROCHLORIDE
• ([3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl)(methyl)amine
• Z818737626
• AKOS010672773
• G29591
• STL485510
• BBL036287
• 1177347-58-8
• F8881-5324
• EN300-106399

• MDL： MFCD09055300
• Inchi： 1S/C7H13N3O2/c1-8-5-7-9-6(10-12-7)3-4-11-2/h8H,3-5H2,1-2H3
• InChI Key： LWMRSQPVEFVWPC-UHFFFAOYSA-N
• SMILES： O1C(CNC)=NC(CCOC)=N1

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine

Comprehensive Overview of {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine (CAS No. 1177347-58-8)

The compound {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine, identified by its CAS No. 1177347-58-8, is a specialized organic molecule featuring a unique 1,2,4-oxadiazole core. This heterocyclic scaffold is increasingly recognized in pharmaceutical and agrochemical research due to its versatile reactivity and potential bioactivity. The presence of a methoxyethyl side chain and a methylamine moiety further enhances its applicability in drug discovery, particularly in the design of enzyme inhibitors or receptor modulators. Researchers are actively exploring its role in addressing modern challenges such as antimicrobial resistance and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine has surged, driven by their relevance in AI-driven drug discovery and high-throughput screening. The compound’s structural features make it a candidate for virtual screening libraries, a topic frequently searched in computational chemistry forums. Its oxadiazole ring is known to exhibit hydrogen-bonding capabilities, a property critical for interactions with biological targets—a hot topic in structure-activity relationship (SAR) studies. This aligns with Google Trends data showing growing interest in "molecular docking" and "fragment-based drug design."

Synthetic routes to CAS No. 1177347-58-8 often involve cyclocondensation reactions between amidoximes and carboxylic acid derivatives, a process optimized for scalability and green chemistry principles. Industry professionals frequently search for "sustainable synthesis of oxadiazoles", reflecting broader environmental concerns. The compound’s methoxyethyl group also introduces improved solubility, a key parameter in drug formulation—a recurring theme in pharmacokinetics discussions. These attributes position it as a valuable intermediate in developing orally bioavailable drugs, a priority for biotech startups and Big Pharma alike.

From an analytical perspective, {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine can be characterized via LC-MS and NMR spectroscopy, techniques widely covered in analytical chemistry tutorials. Its stability under physiological pH conditions makes it suitable for in vitro assays, another trending search term among researchers. Notably, the compound’s methylamine segment may serve as a handle for further derivatization, enabling structure diversification—a strategy central to medicinal chemistry optimization campaigns.

Emerging applications of CAS No. 1177347-58-8 include its exploration in neurological target modulation, coinciding with rising public interest in neurodegenerative disease treatments. The 1,2,4-oxadiazole motif has been linked to blood-brain barrier penetration, a feature heavily researched for CNS drug development. This connection addresses frequently asked questions like "how to improve brain bioavailability of small molecules" in scientific communities. Additionally, its potential role in epigenetic regulation aligns with the booming field of gene-targeted therapies.

In summary, {[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine represents a multifaceted compound bridging cutting-edge research and industrial needs. Its CAS No. 1177347-58-8 serves as a pivotal identifier for procurement and regulatory compliance, while its structural ingenuity continues to inspire innovations across life sciences. As the scientific community prioritizes molecular diversity and target selectivity, this compound stands poised to contribute to next-generation therapeutics and beyond.